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Introduction

Reactive Red 180 is an anionic azo dye that belongs to the family of reactive dyes. These
dyes are distinguished by their ability to form strong, covalent bonds with hydroxyl groups
present in cellulosic materials such as cotton, linen, and viscose.[1][2] This covalent linkage
imparts high wash fastness, making them suitable for applications where color durability is
critical.[1] In a research context, the specific and robust staining of cellulose by Reactive Red
180 allows for the visualization and potential quantification of cellulosic materials in various
samples.

The staining mechanism involves a nucleophilic substitution reaction. Under alkaline
conditions, the hydroxyl groups of the cellulose fibers are deprotonated, forming highly reactive
cellulosate anions. These anions then act as nucleophiles, attacking the reactive group of the
dye molecule and displacing a leaving group, resulting in a stable ether linkage between the
dye and the cellulose fiber.[2] The reaction is typically carried out at elevated temperatures and
in the presence of an electrolyte, such as sodium sulfate, which enhances dye uptake by the
fibers.[3]

Data Presentation

The efficiency of Reactive Red 180 staining is influenced by several key parameters. The
following tables summarize the typical ranges and optimal conditions for these parameters,
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compiled from studies on similar reactive dyes and cellulosic fibers.

Table 1: Staining Solution Components

Concentration Optimal
Component . Purpose
Range Concentration
, Chromophore for
Reactive Red 180 0.1 - 5.0% (w/v) 1.0 - 2.5% (w/v) o
staining cellulose
Sodium Sulfate Electrolyte to promote
20 - 100 g/L 50 - 70 g/L _
(Naz2S0a) dye exhaustion
] Alkaline agent to
Sodium Carbonate -
5-20g/L 10-15¢g/L facilitate covalent

(Na2CO0s) '
bonding

Table 2: Staining Process Parameters
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Parameter

Range

Optimum

Influence on
Staining

pH

9.0-12.0

10.5-11.0

High pH is crucial for
the deprotonation of
cellulose hydroxyl

groups, enabling the

covalent reaction.[4]

Temperature

40 - 90°C

60 - 80°C

Higher temperatures
increase the rate of
dye diffusion and

reaction.[2]

Incubation Time

30 - 90 minutes

60 minutes

Sufficient time is
required for dye
penetration and

fixation.[2]

Liquor Ratio

1:10-1:30

1:20

Ratio of the weight of
the fiber to the volume

of the dye solution.

Experimental Protocols

This section provides a detailed methodology for staining cellulose fibers with Reactive Red

180.

Reagent Preparation

 Staining Solution (1 L):

o Dissolve 50-70 g of sodium sulfate in approximately 800 mL of deionized water.

o Add 10-25 g of Reactive Red 180 powder and stir until fully dissolved.

o Adjust the volume to 1 L with deionized water.

 Alkali Solution (100 mL):

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.chimia.ch/chimia/article/download/1965_261/7493/25851
https://muratsahinli.wordpress.com/wp-content/uploads/2018/11/reactive-chemistry.pdf
https://muratsahinli.wordpress.com/wp-content/uploads/2018/11/reactive-chemistry.pdf
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Dissolve 10-15 g of sodium carbonate in 100 mL of deionized water.

o Neutralizing Solution (1 L):

o Add 1 mL of glacial acetic acid to 999 mL of deionized water to create a 0.1% (v/v)
solution.

e Soaping Solution (1 L):

o Dissolve 2 g of a non-ionic detergent in 1 L of deionized water.

Staining Protocol

e Pre-treatment of Cellulose Fibers:
o Wash the cellulose fibers with deionized water to remove any impurities.
o Dry the fibers completely before weighing.

e Dyeing Process:

o Immerse the cellulose fibers in the prepared staining solution at a liquor ratio of 1:20 (e.g.,
1 g of fibers in 20 mL of staining solution).

o Agitate the mixture gently and gradually heat to 60-80°C.
o Maintain this temperature for 30 minutes to allow for dye exhaustion.
o Add the prepared alkali solution to the dye bath to raise the pH to 10.5-11.0.

o Continue the incubation at 60-80°C for an additional 60 minutes with occasional agitation
to ensure even staining and fixation.

» Post-staining Washing:

o Remove the stained fibers from the dye bath and rinse thoroughly with cold deionized
water to remove excess dye and salts.[5]

o Wash the fibers in hot deionized water (70°C) for 10 minutes.[5]
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o Perform a soaping wash by immersing the fibers in the soaping solution at 95°C for 15
minutes to remove any unfixed dye.[6]

o Rinse again with hot deionized water followed by a final rinse with cold deionized water.

o Neutralization and Drying:
o Immerse the washed fibers in the neutralizing solution for 5-10 minutes.
o Perform a final rinse with deionized water.
o Air-dry or oven-dry the stained cellulose fibers at a low temperature (e.g., 60°C).

Visualizations
Experimental Workflow

The following diagram illustrates the step-by-step workflow for the Reactive Red 180 staining
protocol.
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Caption: Workflow for Reactive Red 180 Staining of Cellulose Fibers.
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Signaling Pathway (Reaction Mechanism)

The diagram below provides a simplified representation of the covalent bond formation
between Reactive Red 180 and a cellulose fiber.

Reactants Intermediate

Reaction Conditions Cellulose-OH Deprotonation
(Cellulose Fiber)
Alkali (OH-)
(e.g., Na2COs)

Cellulose-O~
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(Covalently Bonded Dye)

Dye-S0O2-CH=CH:
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Caption: Covalent Bonding of Reactive Red 180 to Cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Staining Cellulose
Fibers with Reactive Red 180]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329941#reactive-red-180-staining-protocol-for-
cellulose-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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